Cas no 1707568-83-9 (Tert-Butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate
• CAS No: 1707568-83-9
• MF: C₁₅H₁₆BrNO₃
• MW: 338.196443557739
• CID: 5059875
• Update Time: 2025-08-02

Tert-Butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate
• 4-Acetyl-3-bromo-indole-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate

• Inchi： 1S/C15H16BrNO3/c1-9(18)10-6-5-7-12-13(10)11(16)8-17(12)14(19)20-15(2,3)4/h5-8H,1-4H3
• InChI Key： NWYJZINTNLJSKB-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC=C(C(C)=O)C=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 3.6
• Topological Polar Surface Area: 48.3

Additional information on Tert-Butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate

Tert-Butyl 4-Acetyl-3-Bromo-1H-Indole-1-Carboxylate: A Comprehensive Overview

Tert-butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate (CAS No. 1707568-83-9) is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the indole derivative family, which has been extensively studied due to its unique structural properties and biological activities. The tert-butyl group attached to the indole ring enhances the compound's stability and solubility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the bromo group at position 3 and the acetyl group at position 4 introduces functional diversity, enabling this compound to participate in various chemical reactions such as nucleophilic substitution and acylation. These reactions are pivotal in constructing bioactive molecules with tailored properties.

The synthesis of tert-butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate involves a multi-step process that includes bromination, acetylation, and esterification. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. For instance, this compound has been utilized as a key intermediate in the synthesis of indole-based kinase inhibitors, which are promising candidates for treating various cancers.

Moreover, the tert-butyl ester group plays a critical role in protecting the carboxylic acid moiety during synthesis, allowing for precise control over reaction pathways. This protection strategy is widely adopted in organic chemistry to prevent unwanted side reactions and maintain the integrity of sensitive functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of tert-butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate with greater accuracy. These predictions suggest that the compound has favorable absorption and distribution profiles, making it an attractive candidate for further preclinical studies.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The indole core's aromaticity and conjugation capabilities make it suitable for use in designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The introduction of substituents like the tert-butyl, bromo, and acetyl groups further tailors its electronic properties, enhancing its performance in electronic devices.

The global demand for indole derivatives has surged due to their versatility across industries. As a result, there is a growing need for sustainable synthesis methods that minimize environmental impact. Researchers are exploring green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to produce tert-butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate more efficiently.

In conclusion, tert-butyl 4-acetyl-3-bromo-1H-indole-1-carboxylate (CAS No. 1707568-83-9) stands out as a versatile compound with immense potential in drug discovery and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines.